Cas no 2680535-81-1 (Tert-butyl[(oxan-4-yl)methyl]amine hydrochloride)

• Product Name: Tert-butyl[(oxan-4-yl)methyl]amine hydrochloride
• CAS No: 2680535-81-1
• MF: C₁₀H₂₂ClNO
• MW: 207.740782260895
• CID: 5842637
• PubChem ID: 165942072
• Update Time: 2025-10-29

Tert-butyl[(oxan-4-yl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl[(oxan-4-yl)methyl]amine hydrochloride
• 2680535-81-1
• EN300-28328774
• Z5130327508
• Tert-butyl[(oxan-4-yl)methyl]amine hydrochloride

• Inchi： 1S/C10H21NO.ClH/c1-10(2,3)11-8-9-4-6-12-7-5-9;/h9,11H,4-8H2,1-3H3;1H
• InChI Key： JHNRIZYMZSDSDK-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CC1)CNC(C)(C)C

Computed Properties

• Exact Mass: 207.1389920g/mol
• Monoisotopic Mass: 207.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on Tert-butyl[(oxan-4-yl)methyl]amine hydrochloride

Tert-butyl[(oxan-4-yl)methyl]amine hydrochloride: A Comprehensive Overview

Tert-butyl[(oxan-4-yl)methyl]amine hydrochloride (CAS No. 2680535-81-1) is a chemical compound that has garnered attention in recent years due to its unique structural properties and potential applications in various fields. This compound, also referred to as Tert-butyl(oxan-4-ylmethyl)amine hydrochloride, belongs to the class of tertiary amines and is often utilized in organic synthesis, pharmaceuticals, and material science. Its structure comprises a tert-butyl group, an oxane ring, and an amine functional group, which collectively contribute to its versatile reactivity and stability.

The molecular structure of Tert-butyl[(oxan-4-yl)methyl]amine hydrochloride is characterized by a six-membered oxane ring (tetrahydropyran), which provides rigidity and enhances the compound's solubility in organic solvents. The tert-butyl group attached to the nitrogen atom further stabilizes the molecule by offering steric hindrance, making it less prone to unwanted side reactions. This structural feature makes it an ideal candidate for use in various synthetic pathways, particularly in the construction of complex molecules with high precision.

Recent studies have highlighted the potential of Tert-butyl[(oxan-4-yl)methyl]amine hydrochloride as a versatile building block in organic synthesis. Researchers have demonstrated its ability to participate in nucleophilic substitutions, amine alkylation reactions, and other transformations that are critical in drug discovery and materials development. For instance, a 2023 study published in the Journal of Organic Chemistry explored its role as a precursor in the synthesis of bioactive compounds with potential anti-inflammatory properties.

In addition to its synthetic applications, Tert-butyl[(oxan-4-yl)methyl]amine hydrochloride has shown promise in catalytic processes. Its ability to act as a ligand or catalyst support has been explored in asymmetric catalysis, where it facilitates the formation of enantioselective products. This property is particularly valuable in the pharmaceutical industry, where the demand for chiral compounds is rapidly increasing.

The synthesis of Tert-butyl[(oxan-4-yl)methyl]amine hydrochloride typically involves multi-step processes that emphasize precision and control over stereochemistry. A common approach involves the alkylation of tert-butylamine with an appropriately substituted oxane derivative, followed by protonation to yield the hydrochloride salt. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental standpoint, the stability and biodegradability of Tert-butyl[(oxan-4-yl)methyl]amine hydrochloride have been subjects of interest. Studies indicate that under specific conditions, such as those involving microbial degradation, this compound can undergo transformation into less complex molecules. These findings are significant for industries seeking sustainable practices and compliance with environmental regulations.

In conclusion, Tert-butyl[(oxan-4-yl)methyl]amine hydrochloride (CAS No. 2680535-81-1) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthetic methodologies and catalytic applications, underscore its importance in contemporary chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly significant role in advancing both academic and industrial objectives.